Cas no 122384-66-1 (1,2,4-Oxadiazole, 3-(isocyanomethyl)-5-(1-methylethyl)-)

1,2,4-Oxadiazole, 3-(isocyanomethyl)-5-(1-methylethyl)- structure
122384-66-1 structure
Product Name:1,2,4-Oxadiazole, 3-(isocyanomethyl)-5-(1-methylethyl)-
CAS No:122384-66-1
MF:C7H9N3O
MW:151.165860891342
CID:1214052
PubChem ID:10606920
Update Time:2025-04-20

1,2,4-Oxadiazole, 3-(isocyanomethyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-(isocyanomethyl)-5-(1-methylethyl)-
    • 3-(isocyanomethyl)-5-isopropyl-1,2,4-oxadiazole
    • 3-(isocyanomethyl)-5-propan-2-yl-1,2,4-oxadiazole
    • SCHEMBL8708305
    • 3-isocyanomethyl-5-isopropyl-l,2,4-oxadiazole
    • 3-isocyanomethyl-5-isopropyl-1,2,4-oxadiazole
    • IWMBIJCNZXXYOL-UHFFFAOYSA-N
    • 122384-66-1
    • 3-(Isocyanomethyl)-5-(propan-2-yl)-1,2,4-oxadiazole
    • DA-20694
    • DTXSID10442336
    • Inchi: 1S/C7H9N3O/c1-5(2)7-9-6(4-8-3)10-11-7/h5H,4H2,1-2H3
    • InChI Key: IWMBIJCNZXXYOL-UHFFFAOYSA-N
    • SMILES: O1C(C(C)C)=NC(C[N+]#[C-])=N1

Computed Properties

  • Exact Mass: 151.074561919g/mol
  • Monoisotopic Mass: 151.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.3Ų
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